Cas no 2091880-94-1 (5-Isoxazolecarboxylic acid, 3-bromo-4-methyl-, ethyl ester)

• Product Name: 5-Isoxazolecarboxylic acid, 3-bromo-4-methyl-, ethyl ester
• CAS No: 2091880-94-1
• MF: C₇H₈BrNO₃
• MW: 234.04732131958
• CID: 6405819
• PubChem ID: 131482097
• Update Time: 2025-05-20

5-Isoxazolecarboxylic acid, 3-bromo-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-bromo-4-methyl-, ethyl ester
• Ethyl 3-bromo-4-methyl-1,2-oxazole-5-carboxylate
• 2091880-94-1
• EN300-6481018

• Inchi： 1S/C7H8BrNO3/c1-3-11-7(10)5-4(2)6(8)9-12-5/h3H2,1-2H3
• InChI Key： FNZIAEJOXWSHJN-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)=C(C)C(Br)=N1

Computed Properties

• Exact Mass: 232.96876g/mol
• Monoisotopic Mass: 232.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.536±0.06 g/cm3(Predicted)
• Boiling Point: 286.4±35.0 °C(Predicted)
• pka: -7.12±0.50(Predicted)

Additional information on 5-Isoxazolecarboxylic acid, 3-bromo-4-methyl-, ethyl ester

5-Isoxazolecarboxylic acid, 3-bromo-4-methyl-, ethyl ester (CAS No. 2091880-94-1): A Key Intermediate in Modern Pharmaceutical Research

5-Isoxazolecarboxylic acid, 3-bromo-4-methyl-, ethyl ester, identified by the chemical compound code CAS No. 2091880-94-1, represents a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a 5-isoazole core structure with substituents at the 3-bromo and 4-methyl positions and an ethyl ester functionality, has garnered attention for its utility in synthesizing biologically active molecules. The unique arrangement of functional groups in this molecule imparts distinct chemical properties that make it valuable for drug discovery and development programs.

The 5-isoazole ring is a heterocyclic scaffold that has been extensively studied due to its prevalence in natural products and pharmaceuticals. Its stability and reactivity under various conditions make it a versatile building block for medicinal chemists. In particular, the presence of a bromo substituent at the 3-position enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. The methyl group at the 4-position further modulates the electronic environment of the isoazole ring, influencing its interaction with biological targets.

The ethyl ester functionality attached to the carboxylic acid moiety not only serves as a protecting group but also introduces additional reactivity that can be exploited in synthetic transformations. This ester group can be hydrolyzed to yield the corresponding carboxylic acid or converted into other derivatives such as amides or acyl chlorides, broadening the scope of applications for this compound. Such versatility makes CAS No. 2091880-94-1 a valuable asset in medicinal chemistry libraries.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like 5-Isoxazolecarboxylic acid, 3-bromo-4-methyl-, ethyl ester due to their ability to interact with biological macromolecules in specific ways. The isoazole core has been incorporated into molecules targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis.

In oncology research, the structural motif of CAS No. 2091880-94-1 has been leveraged to develop small-molecule inhibitors that disrupt key signaling pathways involved in cancer progression. The combination of the bromo and methyl substituents on the isoazole ring allows for precise tuning of binding interactions with protein targets, leading to high-affinity ligands with potential therapeutic efficacy. Furthermore, computational studies have suggested that modifications to this scaffold can enhance pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug development.

The pharmaceutical industry has also explored derivatives of this compound for their anti-inflammatory properties. Isoazole-based molecules have shown promise in modulating inflammatory cytokine release and inhibiting pro-inflammatory enzyme activity. The ethyl ester group, while providing synthetic utility, can be strategically removed or modified to fine-tune biological activity without compromising overall molecular integrity. This adaptability underscores the importance of intermediates like CAS No. 2091880-94-1 in generating novel lead compounds.

From a synthetic chemistry perspective, 5-Isoxazolecarboxylic acid, 3-bromo-4-methyl-, ethyl ester (CAS No. 2091880-94-1) serves as a versatile precursor for constructing more complex scaffolds through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable the introduction of aryl or amino groups at strategic positions within the molecule, expanding its pharmacological potential. Additionally, palladium-catalyzed reactions allow for regioselective functionalization of the isoazole ring under mild conditions, preserving sensitive functional groups like esters and bromides.

The growing interest in biodegradable polymers and materials science has also opened new avenues for utilizing intermediates like CAS No. 2091880-94-1. The incorporation of isoazole units into polymer backbones can enhance material properties such as mechanical strength and biocompatibility. Researchers have reported successful polymerizations involving monomers derived from this compound, resulting in materials with applications ranging from wound dressings to drug delivery systems.

In conclusion,5-Isoxazolecarboxylic acid, 3-bromo-4-methyl-, ethyl ester (CAS No. 2091880-94-1) represents a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features—comprising an isoazole core with bromo and methyl substituents—and an ethyl ester functionality—make it a valuable intermediate for synthesizing biologically active molecules across multiple therapeutic domains. As research continues to uncover new applications for this compound,CAS No. 2091880-94-1 is poised to play an increasingly important role in advancing drug discovery efforts worldwide.